Cas no 127607-85-6 (1H-Imidazole-5-ethanamine,a,b-dimethyl-)

• Product Name: 1H-Imidazole-5-ethanamine,a,b-dimethyl-
• CAS No: 127607-85-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 203344
• PubChem ID: 195530
• Update Time: 2025-04-19

1H-Imidazole-5-ethanamine,a,b-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,a,b-dimethyl-
• 3-(1H-imidazol-5-yl)butan-2-amine
• alpha,beta-dimethylhistamine
• BDBM81541
• QQTWSOMOTYJIQP-UHFFFAOYSA-N
• NSC_195530
• [3-(1H-imidazol-4yl)but-2-yl]amine
• 127607-85-6
• S-Beta-Dimethylhistamine-R-alpha
• SCHEMBL1231310
• DTXSID60862560
• CAS_195530
• AKOS006341856
• CHEMBL337756

• Inchi： 1S/C7H13N3/c1-5(6(2)8)7-3-9-4-10-7/h3-6H,8H2,1-2H3,(H,9,10)
• InChI Key： QQTWSOMOTYJIQP-UHFFFAOYSA-N
• SMILES： NC(C)C(C)C1=CN=CN1

Computed Properties

• Exact Mass: 139.11109
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 309.4°Cat760mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.536
• PSA: 54.7